Cas no 103095-41-6 (Benzene,1-ethoxy-2-methoxy-4-methyl-5-nitro-)

• Product Name: Benzene,1-ethoxy-2-methoxy-4-methyl-5-nitro-
• CAS No: 103095-41-6
• MF: C₁₀H₁₃NO₄
• MW: 211.214523077011
• CID: 125457
• PubChem ID: 57346292
• Update Time: 2025-04-18

Benzene,1-ethoxy-2-methoxy-4-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-ethoxy-2-methoxy-4-methyl-5-nitro-
• 1-Ethoxy-2-methoxy-4-methyl-5-nitrobenzene
• Toluene, 4-ethoxy-5-methoxy-2-nitro- (6CI)
• 4-Aethoxy-5-methoxy-2-nitro-toluol
• 4-ethoxy-5-methoxy-2-nitro-toluene
• ACMC-1BV5E
• AG-D-13341
• CTK4A1734
• 103095-41-6
• DTXSID80721145

• Inchi： 1S/C10H13NO4/c1-4-15-10-6-8(11(12)13)7(2)5-9(10)14-3/h5-6H,4H2,1-3H3
• InChI Key： LRUXYTLZVDOXBK-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC(=C(C)C=C1OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 211.08449
• Monoisotopic Mass: 211.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• PSA: 61.6
• LogP: 2.83370